![molecular formula C31H24N2O5 B2881811 N-(benzo[d][1,3]dioxol-5-yl)-3-(3,3-diphenylpropanamido)benzofuran-2-carboxamide CAS No. 888463-60-3](/img/structure/B2881811.png)
N-(benzo[d][1,3]dioxol-5-yl)-3-(3,3-diphenylpropanamido)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-yl)-3-(3,3-diphenylpropanamido)benzofuran-2-carboxamide, also known as BDP9066, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDP9066 belongs to the class of benzofuran derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory and anti-cancer properties.
Scientific Research Applications
Antimicrobial Activities
Several studies have synthesized and characterized novel derivatives that exhibit significant in-vitro antibacterial activity against pathogenic microorganisms, including gram-negative and gram-positive bacterial strains. These compounds have been evaluated for their effectiveness in inhibiting the growth of bacteria such as E. coli, P. vulgaris, S. typhi, and S. aureus, comparing their bioactivity with standard drugs like Chloramphenicol (Idrees et al., 2019); (Idrees et al., 2020).
Antiproliferative and Antioxidant Potential
Compounds synthesized from similar structures have been evaluated for their antiproliferative activity against various human cancer cells and their antioxidant capacity. Notably, trimethoxy substituted derivatives showed promising antiproliferative activity, while trihydroxy substituted compounds displayed significant antioxidant activity, being more potent than reference antioxidants in assays (Cindrić et al., 2019).
Anti-Inflammatory and Analgesic Agents
Research has led to the synthesis of novel compounds with potential as anti-inflammatory and analgesic agents. Some derivatives have shown to be effective cyclooxygenase-1/2 (COX-1/2) inhibitors, displaying significant analgesic and anti-inflammatory activities in biological assays, with some compounds showing higher COX-2 selectivity and comparable activity to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).
Neuroprotective and Antioxidant Effects
Novel benzofuran-2-carboxamide derivatives have been synthesized and evaluated for their neuroprotective and antioxidant activities. Certain derivatives have shown considerable protection against excitotoxic neuronal damage and have exhibited radical scavenging and lipid peroxidation inhibition activities, suggesting their potential for treating neurological disorders (Cho et al., 2015).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-(3,3-diphenylpropanoylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H24N2O5/c34-28(18-24(20-9-3-1-4-10-20)21-11-5-2-6-12-21)33-29-23-13-7-8-14-25(23)38-30(29)31(35)32-22-15-16-26-27(17-22)37-19-36-26/h1-17,24H,18-19H2,(H,32,35)(H,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNWAQXUEJXXVDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)CC(C5=CC=CC=C5)C6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.